Cas no 2137663-88-6 ({3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine)

• Product Name: {3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine
• CAS No: 2137663-88-6
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 6543629
• PubChem ID: 165462340
• Update Time: 2025-11-01

{3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137663-88-6
• EN300-788264
• {3-[(but-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine
• {3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

• Inchi： 1S/C10H20F2N2/c1-4-6-7-14(3)9-10(11,12)8-13-5-2/h4,13H,1,5-9H2,2-3H3
• InChI Key： MMWQFGAEONOBNC-UHFFFAOYSA-N
• SMILES： FC(CNCC)(CN(C)CCC=C)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on {3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

Compound CAS No. 2137663-88-6: {3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

The compound with CAS number 2137663-88-6, known as {3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in drug design and development, particularly in the context of its ability to act as a precursor for more complex molecules with bioactive properties.

The structure of this compound is characterized by a central propyl chain substituted with two fluorine atoms at the 2-position. This difluoropropyl group is further substituted at the 3-position with an amino group that is itself connected to both a methyl group and a butenyl group. The ethylamine moiety attached to this structure adds to the compound's versatility, enabling it to participate in various chemical reactions and interactions. The presence of the butenyl group introduces unsaturation into the molecule, which can influence its reactivity and stability under different conditions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to efficiently produce {3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine, often employing multi-step reactions that involve nucleophilic substitutions and eliminations. These studies have not only improved the yield of the compound but also provided insights into its stereochemical properties and reactivity under different conditions.

In terms of applications, this compound has shown promise in the development of new drugs targeting specific biological pathways. Its ability to act as a chiral auxiliary or a building block for more complex molecules has made it valuable in medicinal chemistry. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers or catalysts.

The physical and chemical properties of {3-[(But-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine have been extensively studied. Its solubility in various solvents, melting point, and boiling point are critical parameters that influence its handling and storage. Recent studies have also examined its stability under different environmental conditions, which is essential for understanding its potential environmental impact and safety profile.

From an environmental perspective, the degradation pathways of this compound are an area of active research. Scientists are investigating how it breaks down in natural environments and whether it poses any risks to ecosystems or human health. This information is crucial for regulatory agencies when determining safety guidelines for handling and disposing of this compound.

In conclusion, {3-[(But-3-en-1-yll)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine (CAS No. 2137663-88-) is a versatile organic compound with significant potential in multiple scientific domains. Its unique structure and properties make it a valuable tool for researchers working on innovative solutions in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological progress.